Cas no 148546-85-4 (methyl 3-amino-4,5-dimethoxybenzoate)
methyl 3-amino-4,5-dimethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-amino-4,5-dimethoxy-, methyl ester
- ALBB-025464
- AKOS012322366
- CS-0217811
- MFCD13704934
- LS-08572
- SCHEMBL9333497
- 148546-85-4
- DTXSID501290461
- ZDURWSKEQGIEJE-UHFFFAOYSA-N
- Z1079174402
- methyl 3-amino-4,5-dimethoxybenzoate
- SB78790
- EN300-86003
- F95139
- methyl3-amino-4,5-dimethoxybenzoate
- STL432332
-
- MDL: MFCD13704934
- Inchi: 1S/C10H13NO4/c1-13-8-5-6(10(12)15-3)4-7(11)9(8)14-2/h4-5H,11H2,1-3H3
- InChI Key: ZDURWSKEQGIEJE-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C(=O)OC)=CC=1N)OC
Computed Properties
- Exact Mass: 211.08449
- Monoisotopic Mass: 211.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- PSA: 70.78
methyl 3-amino-4,5-dimethoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M287993-50mg |
methyl 3-amino-4,5-dimethoxybenzoate |
148546-85-4 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M287993-100mg |
methyl 3-amino-4,5-dimethoxybenzoate |
148546-85-4 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M287993-500mg |
methyl 3-amino-4,5-dimethoxybenzoate |
148546-85-4 | 500mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-86003-0.05g |
methyl 3-amino-4,5-dimethoxybenzoate |
148546-85-4 | 95.0% | 0.05g |
$118.0 | 2025-02-20 | |
| Enamine | EN300-86003-0.1g |
methyl 3-amino-4,5-dimethoxybenzoate |
148546-85-4 | 95.0% | 0.1g |
$176.0 | 2025-02-20 | |
| Enamine | EN300-86003-0.25g |
methyl 3-amino-4,5-dimethoxybenzoate |
148546-85-4 | 95.0% | 0.25g |
$252.0 | 2025-02-20 | |
| Enamine | EN300-86003-0.5g |
methyl 3-amino-4,5-dimethoxybenzoate |
148546-85-4 | 95.0% | 0.5g |
$457.0 | 2025-02-20 | |
| Enamine | EN300-86003-1.0g |
methyl 3-amino-4,5-dimethoxybenzoate |
148546-85-4 | 95.0% | 1.0g |
$584.0 | 2025-02-20 | |
| Enamine | EN300-86003-2.5g |
methyl 3-amino-4,5-dimethoxybenzoate |
148546-85-4 | 95.0% | 2.5g |
$1147.0 | 2025-02-20 | |
| Enamine | EN300-86003-5.0g |
methyl 3-amino-4,5-dimethoxybenzoate |
148546-85-4 | 95.0% | 5.0g |
$1695.0 | 2025-02-20 |
methyl 3-amino-4,5-dimethoxybenzoate Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on methyl 3-amino-4,5-dimethoxybenzoate
Research Briefing on Methyl 3-Amino-4,5-Dimethoxybenzoate (CAS: 148546-85-4) and Its Applications in Chemical Biology and Pharmaceutical Research
Methyl 3-amino-4,5-dimethoxybenzoate (CAS: 148546-85-4) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This ester derivative, characterized by its amino and dimethoxy functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The compound serves as a versatile intermediate in the synthesis of more complex molecules, particularly those targeting various biological pathways.
Recent research has highlighted the role of methyl 3-amino-4,5-dimethoxybenzoate in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The study reported that modifications of the benzoate scaffold led to compounds with enhanced selectivity and potency against specific kinase targets.
In addition to its role in kinase inhibitor development, methyl 3-amino-4,5-dimethoxybenzoate has been investigated for its potential in antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as inhibitors of bacterial efflux pumps, a mechanism often associated with antibiotic resistance. The findings suggested that certain derivatives could restore the efficacy of existing antibiotics against resistant strains, offering a promising avenue for combating multidrug-resistant infections.
The compound's physicochemical properties, including its solubility and stability, have also been a focus of recent investigations. Research published in the European Journal of Pharmaceutical Sciences (2023) utilized computational modeling to predict the bioavailability of methyl 3-amino-4,5-dimethoxybenzoate derivatives. The results indicated that strategic modifications could improve their pharmacokinetic profiles, making them more suitable for oral administration in therapeutic settings.
Ongoing studies are exploring the broader applications of methyl 3-amino-4,5-dimethoxybenzoate in chemical biology. For instance, its incorporation into fluorescent probes for cellular imaging has been reported in a 2024 issue of Chemical Communications. These probes enable real-time visualization of intracellular processes, providing valuable insights into cellular mechanisms and potential drug targets.
In conclusion, methyl 3-amino-4,5-dimethoxybenzoate (CAS: 148546-85-4) continues to be a compound of significant interest in pharmaceutical and chemical biology research. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, underscores its importance in the development of novel drugs and diagnostic tools. Future research is expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.
148546-85-4 (methyl 3-amino-4,5-dimethoxybenzoate) Related Products
- 24812-90-6(Methyl 3-amino-4-methoxybenzoate)
- 41608-64-4(Methyl 4-amino-3-methoxybenzoate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)